Cas no 56172-36-2 (5-Hydroxybenzofuran-2-carboxylic acid)

• Product Name: 5-Hydroxybenzofuran-2-carboxylic acid
• CAS No: 56172-36-2
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD11101014
• CID: 1026954
• PubChem ID: 12208972
• Update Time: 2025-04-20

5-Hydroxybenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-Benzofurancarboxylic acid
• 5-Hydroxy-1-benzofuran-2-carboxylic acid
• 5-Hydroxybenzofuran-2-carboxylic acid
• 2-carboxy-5-hydroxybenzofuran
• 5-hydroxybenzo[b]furan-2-carboxylic acid
• 5-Hydroxybenzofuran-2-carbonsaeure
• 5-hydroxy-benzofuran-2-carboxylic acid
• ANW-59116
• CTK8B8007
• SBB077393
• STL217530
• SureCN648526
• 2-Benzofurancarboxylic acid, 5-hydroxy-
• SDFAGAYNULBGAX-UHFFFAOYSA-N
• BCP18487
• 8211AB
• FCH833444
• AB0181365
• AX8211567
• ST4524105
• MFCD11101014
• DTXSID80480528
• CS-0043690
• 5-Hydroxybenzofuran-2-carboxylicacid
• DB-349977
• AKOS005136772
• 56172-36-2
• SY019649
• SCHEMBL648526
• A870002
• Y11630
• AS-64452
• AS-871/43474952

• MDL： MFCD11101014
• Inchi： 1S/C9H6O4/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,10H,(H,11,12)
• InChI Key： SDFAGAYNULBGAX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 396.4±22.0℃/760mmHg
• Flash Point: 193.5±22.3 °C
• PSA: 70.67
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Hydroxybenzofuran-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans